beta-Sulfinylpyruvate

• Molecular Formula: C3H2O5S-2
• Molecular Weight: 150.11 g/mol
• IUPAC Name: 2-oxo-3-sulfinatopropanoate
• InChI: InChI=1S/C3H4O5S/c4-2(3(5)6)1-9(7)8/h1H2,(H,5,6)(H,7,8)/p-2
• InChI Key: JXYLQEMXCAAMOL-UHFFFAOYSA-L
• Canonical SMILES: C(C(=O)C(=O)[O-])S(=O)[O-]

Description

3-sulfinatopyruvate(2-) is a 2-oxo monocarboxylic acid anion obtained by deprotonation of the carboxy and sulfino groups of 3-sulfinylpyruvic acid. Major microspecies at pH 7.3. It is an organosulfinate oxoanion and a 2-oxo monocarboxylic acid anion. It is a conjugate base of a 3-sulfinylpyruvic acid.

Scientific Research Applications

• Stereochemistry in Natural Compounds Beta-Sulfinylpyruvate plays a role in determining the stereochemistry of natural compounds. In a study on thionuphlutine sulfoxides from Nuphar luteum, beta-sulfinylpyruvate's configuration was critical for assigning the sulfinyl bond configuration in these natural isomeric compounds (Wróbel et al., 1978).

• Microbial Metabolism In Escherichia coli, the metabolism of cysteine sulfinic acid involves beta-sulfinylpyruvate as an intermediate. This pathway is crucial for the formation of H2S from cysteine sulfinic acid in this bacterium (Leinweber & Monty, 1962).

• Biochemical Pathways in Mammals Beta-Sulfinylpyruvate is involved in the partitioning between decarboxylation and transamination in mammalian metabolism, as seen in studies on cysteinesulfonate and beta-sulfopyruvate metabolism (Weinstein & Griffith, 1988).

• Inhibitors of Serine Proteases Beta-sultams, reactive sulfonyl analogues of beta-lactams, which include beta-sulfinylpyruvate, have been used as inhibitors of serine enzymes like elastase and beta-lactamase (Page, 2004).

• Enzyme Catalysis Studies Beta-Sulfinylpyruvate has been identified as an intermediate in enzymatic reactions, as observed in the study of aspartate aminotransferase with cysteine sulfinic acid (Furumo & Kirsch, 1995).

• Chemical Synthesis Beta-sulfinylpyruvate is synthesized for various chemical applications, including its reduction by malate dehydrogenase to beta-sulfolactate (Weinstein & Griffith, 1986).

• Sulfenate Anion Generation Beta-sulfinylesters, including derivatives of beta-sulfinylpyruvate, are used to generate sulfenate anions, which are then converted into sulfoxides (Caupène et al., 2005).

• Energy Storage Research Research on sodium sulfur batteries for energy storage has utilized beta-sulfinyl compounds, highlighting the material's potential in advanced battery technologies (Wen et al., 2008).